Cas no 823817-10-3 (L-Tyrosine, N-(1-oxononyl)-)

L-Tyrosine, N-(1-oxononyl)- structure
Product name:L-Tyrosine, N-(1-oxononyl)-
L-Tyrosine, N-(1-oxononyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Tyrosine, N-(1-oxononyl)-
- (2S)-3-(4-hydroxyphenyl)-2-(nonanoylamino)propanoic acid
- 823817-10-3
- Q27287698
- UNII-R28L9FO334
- R28L9FO334
- Capryltyrosinamide
- Capryltyrosinamide [INCI]
- SCHEMBL4581442
- ICCB5_000290
- DTXSID20231713
-
- Inchi: InChI=1S/C18H27NO4/c1-2-3-4-5-6-7-8-17(21)19-16(18(22)23)13-14-9-11-15(20)12-10-14/h9-12,16,20H,2-8,13H2,1H3,(H,19,21)(H,22,23)/t16-/m0/s1
- InChI Key: HAOZELDGFAHRLT-INIZCTEOSA-N
- SMILES: CCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
Computed Properties
- Exact Mass: 321.19400834g/mol
- Monoisotopic Mass: 321.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6Ų
- XLogP3: 2.8
L-Tyrosine, N-(1-oxononyl)- Related Literature
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
823817-10-3 (L-Tyrosine, N-(1-oxononyl)-) Related Products
- 17355-11-2(H-Tyr-Phe-OH)
- 37571-96-3(N-Hexadecanoyl-L-phenlyalanine)
- 14379-64-7(N-Dodecanoyl-L-phenlyalanine)
- 19786-36-8(H-PRO-TYR-OH)
- 17355-18-9(Phe-Tyr-OH)
- 658-79-7(Glycyl-L-tyrosine)
- 537-55-3(N-Acetyl-L-tyrosine)
- 68792-49-4(N-Myristol-L-phenylalanine)
- 1807437-92-8(Ethyl 4-(2-carboxyvinyl)-2-(3-oxopropyl)benzoate)
- 2024253-10-7(Carbamic acid, N-(1-cyclopropyl-1-methyl-2-oxo-4-pentyn-1-yl)-, 1,1-dimethylethyl ester)
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